Cas no 898454-15-4 (2-4-(2-methoxy-5-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile)

• Product Name: 2-4-(2-methoxy-5-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile
• CAS No: 898454-15-4
• MF: C₁₄H₁₃N₃O₃
• MW: 271.271322965622
• CID: 6611920
• PubChem ID: 7286822
• Update Time: 2025-06-08

2-4-(2-methoxy-5-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(2-methoxy-5-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile
• 898454-15-4
• CCG-276707
• F2580-0679
• 2-[4-(2-methoxy-5-methylphenyl)-2,3-dioxopyrazin-1-yl]acetonitrile
• AKOS024662070
• 2-(4-(2-methoxy-5-methylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)acetonitrile

• Inchi： 1S/C14H13N3O3/c1-10-3-4-12(20-2)11(9-10)17-8-7-16(6-5-15)13(18)14(17)19/h3-4,7-9H,6H2,1-2H3
• InChI Key： OBVDGCVRUOLYIU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C)=CC=1N1C=CN(CC#N)C(C1=O)=O

Computed Properties

• Exact Mass: 271.09569129g/mol
• Monoisotopic Mass: 271.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 2-4-(2-methoxy-5-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile

Comprehensive Overview of 2-4-(2-methoxy-5-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile (CAS No. 898454-15-4)

The compound 2-4-(2-methoxy-5-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile (CAS No. 898454-15-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a methoxy substituent, a methylphenyl ring, and a dioxo-tetrahydropyrazine core, which contribute to its potential applications in pharmaceutical and agrochemical research. The presence of the acetonitrile moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like 2-4-(2-methoxy-5-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile has surged due to their role in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing focus on targeted therapies for diseases such as cancer and neurodegenerative disorders. The compound's CAS No. 898454-15-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the preparation of 2-4-(2-methoxy-5-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile involves multi-step organic transformations, often starting from commercially available precursors. Optimizing its yield and purity is a common challenge addressed in peer-reviewed literature, with techniques like HPLC purification and NMR characterization being critical for quality control. These methodologies align with the broader trend of green chemistry, as scientists seek to minimize waste and improve efficiency.

The compound's physicochemical properties, such as solubility, stability, and melting point, are essential for its practical use. For instance, its acetonitrile group may influence its solubility in polar solvents, a factor often explored in formulation studies. Such data is invaluable for industrial applications, where process scalability and reproducibility are paramount. Additionally, its molecular weight and logP value are frequently analyzed to predict bioavailability, a hot topic in pharmacokinetics research.

Beyond pharmaceuticals, 2-4-(2-methoxy-5-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile has garnered attention in material science, particularly in the development of organic semiconductors and photocatalysts. Its conjugated system and electron-withdrawing groups make it a candidate for optoelectronic devices, a field experiencing rapid growth due to advancements in renewable energy technologies. This dual applicability underscores its versatility and aligns with the increasing interdisciplinary nature of chemical research.

Safety and regulatory considerations are also critical when working with CAS No. 898454-15-4. While not classified as hazardous, standard laboratory practices, such as personal protective equipment (PPE) and proper ventilation, should always be followed. The compound's SDS (Safety Data Sheet) provides detailed handling instructions, reflecting the industry's emphasis on occupational health and environmental sustainability.

In summary, 2-4-(2-methoxy-5-methylphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-ylacetonitrile represents a fascinating intersection of chemistry and innovation. Its structural complexity and functional diversity make it a subject of ongoing investigation, with potential breakthroughs in drug development, materials engineering, and beyond. As research continues, this compound is poised to remain a key player in the evolution of modern science.